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Compound of Interest

Compound Name: Cy5-PEG3-TCO4

Cat. No.: B12365494

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
specifications, and applications of Cy5-PEG3-TCO, a fluorescent labeling reagent crucial for
advanced bioorthogonal chemistry. This document is intended to serve as a valuable resource
for researchers, scientists, and professionals in the field of drug development, offering detailed
experimental protocols and key data to facilitate its effective use in the laboratory.

Core Chemical Properties and Specifications

Cy5-PEG3-TCO is a specialized chemical compound that integrates a cyanine 5 (Cy5)
fluorophore, a tri-unit polyethylene glycol (PEG3) spacer, and a trans-cyclooctene (TCO)
moiety. This unique structure enables the highly specific and efficient fluorescent labeling of
molecules containing a tetrazine group through a bioorthogonal reaction.

The key quantitative data for Cy5-PEG3-TCO are summarized in the table below for easy
reference and comparison.
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Property Specification Reference
Molecular Formula Ca9He69CIN4Os [1]
Molecular Weight 845.55 g/mol [1]
Appearance Solid [2]

Color Purple to purplish-red [2]

Purity Typically >95% [2]
Solubility Soluble in DMSO and DMF

Excitation Wavelength (Aex) ~646 - 651 nm

Emission Wavelength (Aem) ~662 - 670 nm

The Chemistry of Bioorthogonal Labeling: TCO-
Tetrazine Ligation

The functionality of Cy5-PEG3-TCO is centered around the inverse-electron demand Diels-
Alder (iIEDDA) reaction, a cornerstone of "click chemistry." This bioorthogonal reaction occurs
between the trans-cyclooctene (TCO) group of the Cy5-PEG3-TCO molecule and a tetrazine-
functionalized target molecule.

The reaction is characterized by its exceptionally fast kinetics and high specificity, proceeding
rapidly under mild, physiological conditions without the need for a cytotoxic copper catalyst.
This makes it an ideal tool for labeling sensitive biological molecules in complex environments,
including live cells. The reaction is irreversible and its progress can often be monitored by the
disappearance of the characteristic color of the tetrazine.

The inclusion of a hydrophilic PEG3 spacer in the Cy5-PEG3-TCO structure enhances its
solubility in aqueous solutions and reduces steric hindrance, facilitating the labeling of large
biomolecules such as proteins and antibodies.
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Core principle of Cy5-PEG3-TCO labeling.

Experimental Protocols

The following section provides a detailed methodology for a typical bioconjugation experiment
using Cy5-PEG3-TCO to label a tetrazine-modified protein.

Materials and Reagents

« Tetrazine-modified protein (in an amine-free buffer, e.g., PBS pH 7.4)

Cy5-PEG3-TCO

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Phosphate-Buffered Saline (PBS), pH 7.4

Spin desalting columns for purification

Experimental Workflow
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The general workflow for labeling a tetrazine-modified molecule with Cy5-PEG3-TCO is a
straightforward process involving reagent preparation, the labeling reaction, and subsequent
purification of the final product.

Prepare Stock Solutions
(Cy5-PEG3-TCO in DMSO/DMF)

Incubate Tetrazine-Molecule
with Cy5-PEG3-TCO

Purify Labeled Product
(e.g., Spin Desalting Column)

Analyze Product
(SDS-PAGE, Spectroscopy)

Click to download full resolution via product page

General experimental workflow for bioconjugation.

Step-by-Step Procedure

* Reagent Preparation:

o Immediately before use, prepare a stock solution of Cy5-PEG3-TCO in anhydrous DMSO
or DMF at a concentration of 1-10 mM.
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o Ensure the tetrazine-modified protein is in an appropriate amine-free buffer, such as PBS
at pH 7.4. If the buffer contains primary amines (e.g., Tris), a buffer exchange should be
performed using a spin desalting column.

o Labeling Reaction:

o In a microcentrifuge tube, combine the tetrazine-modified protein with the Cy5-PEG3-TCO
stock solution. A molar excess of Cy5-PEG3-TCO (typically 1.5 to 5-fold) is recommended
to ensure efficient labeling.

o The final concentration of the organic solvent (DMSO or DMF) should be kept below 10%
(v/v) to avoid protein precipitation.

o Incubate the reaction mixture for 30-60 minutes at room temperature or for 1-2 hours at
4°C, protected from light. The optimal incubation time may vary depending on the specific
reactants and their concentrations.

e Purification:

o Following incubation, remove the unreacted Cy5-PEG3-TCO using a spin desalting
column equilibrated with the desired storage buffer (e.g., PBS). This step is crucial to
prevent interference from the free dye in downstream applications.

e Analysis and Storage:

o The success of the labeling reaction can be confirmed by methods such as SDS-PAGE,
where a fluorescent band corresponding to the molecular weight of the labeled protein will
be visible under appropriate illumination. Spectroscopic analysis can also be used to
determine the degree of labeling.

o Store the purified, fluorescently labeled protein at 4°C, protected from light. For long-term
storage, -20°C or -80°C is recommended.

Safety and Handling

According to the Safety Data Sheet, Cy5-PEG3-TCO is not classified as a hazardous
substance or mixture. However, as with all laboratory chemicals, it is recommended to handle
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the compound with care, using appropriate personal protective equipment (PPE), including
gloves and safety glasses. In case of contact with eyes or skin, rinse thoroughly with water.

Stability and Storage

For optimal performance and to prevent degradation, Cy5-PEG3-TCO should be stored at
-20°C in a dry, dark environment. When stored as a solution in an organic solvent, it is
recommended to aliquot and store at -80°C to avoid repeated freeze-thaw cycles. TCO
compounds are known to have a finite shelf-life and should be used fresh for best results.

Signaling Pathway and Application Visualization

The primary application of Cy5-PEG3-TCO is in a pre-targeting strategy for live-cell imaging.
This involves the initial targeting of a cell-surface receptor with a tetrazine-modified antibody,
followed by the introduction of the Cy5-PEG3-TCO, which then specifically binds to the
tetrazine, allowing for fluorescent visualization of the targeted cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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